molecular formula C20H21FN2O6S2 B2481107 2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate CAS No. 1351643-85-0

2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate

Cat. No. B2481107
CAS RN: 1351643-85-0
M. Wt: 468.51
InChI Key: ZKBSDSALEFDGMY-UHFFFAOYSA-N
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Description

The compound belongs to a class of substances that have garnered interest for their diverse chemical and biological properties. Research into similar compounds has revealed their potential in various applications, including antimicrobial activity and interaction with biological receptors. The interest in synthesizing and studying such molecules stems from their structural complexity and potential pharmacological activities.

Synthesis Analysis

The synthesis of related compounds typically involves nucleophilic substitution reactions, reduction processes, and fluorination. For example, Mishra and Chundawat (2019) demonstrated the synthesis of a series of compounds through these methods, achieving potent antimicrobial activity against specific bacterial strains (Mishra & Chundawat, 2019). The synthesis route is crucial for obtaining the desired compound with high purity and yield.

Molecular Structure Analysis

The molecular structure of these compounds can be elucidated using techniques like single-crystal X-ray diffraction (XRD). This allows for the detailed understanding of the compound's geometry, bond lengths, angles, and overall conformation. For instance, the crystal structure of a related compound was determined, providing insights into its molecular arrangement (Govindhan et al., 2017).

Chemical Reactions and Properties

Compounds of this nature can participate in various chemical reactions, including electrochemical syntheses and Michael addition reactions, which are essential for further modifications and derivatization. Amani and Nematollahi (2012) explored electrochemical syntheses, highlighting the importance of these reactions in modifying the compound's chemical properties (Amani & Nematollahi, 2012).

Scientific Research Applications

Antimicrobial and Biological Activities Compounds similar to 2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate have shown promise in antimicrobial applications. For instance, compounds with fluoro, oxo, and piperazine moieties have demonstrated potent activity against gram-negative bacteria and fungal strains, indicating their potential as antimicrobial agents (Mishra & Chundawat, 2019). Similarly, aryl(thio)carbamoyl derivatives of piperazines have shown potential as herbicides and plant growth regulators, highlighting the versatility of compounds within this chemical family (Stoilkova, Yonova, & Ananieva, 2014).

Neuroleptic Activity The neuroleptic activity of compounds with structures related to 2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate has been observed in studies. For example, a series of oxazolone derivatives with piperazinylalkyl moieties exhibited interesting neuroleptic activity in animal models, suggesting potential applications in the treatment of neurological disorders (Cascio, Manghisi, & Fregnan, 1989).

Chemical Synthesis and Drug Development These compounds are also of interest in the realm of chemical synthesis and drug development. For example, the efficient synthesis of NK(1) receptor antagonist Aprepitant, an orally active medication, involved steps that resemble the structure of 2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate, demonstrating the significance of such structures in pharmaceutical synthesis (Brands et al., 2003).

Potential in Material Science Compounds with thiophene structures have found applications in material science, including in the development of thin-film transistors, organic light-emitting transistors, chemical sensors, and solar cells. This highlights the broader applications of compounds related to 2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate in various technological fields (Nagaraju et al., 2018).

properties

IUPAC Name

2-[4-[2-(4-fluorophenyl)sulfanylacetyl]piperazin-1-yl]-1-thiophen-2-ylethanone;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19FN2O2S2.C2H2O4/c19-14-3-5-15(6-4-14)25-13-18(23)21-9-7-20(8-10-21)12-16(22)17-2-1-11-24-17;3-1(4)2(5)6/h1-6,11H,7-10,12-13H2;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKBSDSALEFDGMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC(=O)C2=CC=CS2)C(=O)CSC3=CC=C(C=C3)F.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21FN2O6S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

468.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((4-Fluorophenyl)thio)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate

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